Cas no 1421516-98-4 (1-(3,4-dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea)

• Product Name: 1-(3,4-dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea
• CAS No: 1421516-98-4
• MF: C₁₄H₁₄Cl₂N₂O₃
• MW: 329.178561687469
• CID: 5828701
• PubChem ID: 71787779
• Update Time: 2025-06-08

1-(3,4-dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea
• AKOS024536696
• 1421516-98-4
• 1-(3,4-dichlorophenyl)-3-(3-(furan-2-yl)-3-hydroxypropyl)urea
• 1-(3,4-DICHLOROPHENYL)-3-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]UREA
• F6190-1481

• Inchi： 1S/C14H14Cl2N2O3/c15-10-4-3-9(8-11(10)16)18-14(20)17-6-5-12(19)13-2-1-7-21-13/h1-4,7-8,12,19H,5-6H2,(H2,17,18,20)
• InChI Key： SPQNPDVEIPPWFL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCCC(C1=CC=CO1)O)=O)Cl

Computed Properties

• Exact Mass: 328.0381477g/mol
• Monoisotopic Mass: 328.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea

1-(3,4-Dichlorophenyl)-3-3-(Furan-2-yl)-3-Hydroxypropylurea: A Comprehensive Overview

1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea (CAS No. 1421516-98-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea is a urea derivative with a complex molecular structure. The compound consists of a urea moiety linked to a 3,4-dichlorophenyl group and a 3-(furan-2-yl)-3-hydroxypropyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The furan ring and the dichlorophenyl substituents contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation.

The molecular formula of 1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea is C₁₆H₁₄Cl₂N₂O₄, with a molecular weight of approximately 365.20 g/mol. The compound is typically synthesized through multi-step reactions involving the condensation of appropriate starting materials. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in various research and development activities.

Synthesis Methods

The synthesis of 1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea involves several key steps. One common approach is to start with the preparation of the 3-(furan-2-yl)-3-hydroxypropylamine intermediate. This intermediate can be synthesized by reacting furan with an appropriate alkylating agent followed by reduction and subsequent amination. The resulting amine is then reacted with isocyanate derived from 1-(3,4-dichlorophenyl)isocyanate to form the final urea product.

An alternative method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This approach leverages the high energy input provided by microwave radiation to accelerate the formation of the urea bond. Recent studies have demonstrated that microwave-assisted synthesis can produce high-purity 1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea in shorter reaction times compared to conventional methods.

Biological Activities and Therapeutic Potential

1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropylurea has also been investigated for its anticancer properties. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival. These results have sparked interest in further exploring its potential as an anticancer agent.

Clinical Trials and Future Directions

The promising preclinical results with 1-(3,4-Dichlorophenyl)-3-3-(furan-2-yl)-3-hydroxypropilurea have paved the way for clinical trials to evaluate its safety and efficacy in humans. Several Phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers and patients with specific conditions such as chronic inflammation and cancer.

Preliminary data from these trials have shown that 1-(3,4-Dichlorophenyl)-3-3-(furan-2-yr)-hydroxypropilurea is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

Closing Remarks

In conclusion, 1-(3,4-Dichlorophenyl)-3-((furan-2-y))-hydroxypropilurea (CAS No. 1421516- strong>) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is anticipated that this compound will play a significant role in advancing our understanding of various diseases and their treatments.